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Introduction

LY379268, or (-)-2-oxa-4-aminobicyclo[3.1.0]hexane-4,6-dicarboxylic acid, is a potent and

selective agonist for the Group II metabotropic glutamate receptors, mGlu2 and mGlu3.[1][2]

These receptors are G-protein coupled receptors that act as presynaptic autoreceptors,

modulating the release of glutamate in the central nervous system.[1][3] By activating these

receptors, LY379268 effectively reduces excessive glutamate release, a pathological hallmark

implicated in a variety of neurological and psychiatric disorders.[1][3] Its ability to penetrate the

blood-brain barrier and be systemically active has made it a valuable tool in preclinical

research.[1] This review synthesizes the current understanding of LY379268, focusing on its

pharmacological profile, signaling mechanisms, and therapeutic potential in schizophrenia,

anxiety, Parkinson's disease, and substance abuse, supported by quantitative data and

detailed experimental insights.

Pharmacological Profile
LY379268 demonstrates high affinity and potency for human mGlu2 and mGlu3 receptors, with

over 80-fold selectivity against Group I and Group III mGlu receptors.[4] It shows no significant

activity at ionotropic glutamate receptors (NMDA, AMPA, kainate) or other human mGlu

receptors such as mGlu1a, 4a, 5a, or 7a.[5][6]

Table 1: Receptor Binding Affinity and Potency of LY379268
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Receptor Target Parameter Value Reference

Human mGlu2 EC50 2.69 nM [4][6]

Human mGlu3 EC50 4.48 nM [4][6]

Rat mGlu2 Ki 14.1 ± 1.4 nM [5]

| Rat mGlu3 | Ki | 5.8 ± 0.64 nM |[5] |

Core Signaling Pathways
Activation of mGlu2/3 receptors by LY379268 initiates several key intracellular signaling

cascades. The primary mechanism involves coupling to Gi/o proteins, which inhibits adenylyl

cyclase, leading to a decrease in cyclic AMP (cAMP) levels and subsequent modulation of

voltage-gated calcium channels, ultimately reducing neurotransmitter release.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Preclinical Properties of a Novel Group II Metabotropic Glutamate Receptor Agonist
LY379268 - PMC [pmc.ncbi.nlm.nih.gov]

2. LY-379,268 - Wikipedia [en.wikipedia.org]

3. The preclinical properties of a novel group II metabotropic glutamate receptor agonist
LY379268 - PubMed [pubmed.ncbi.nlm.nih.gov]

4. LY 379268 | Glutamate (Metabotropic) Group II Receptors | Tocris Bioscience [tocris.com]

5. Systemic pre-treatment with a group II mGlu agonist, LY379268, reduces hyperalgesia in
vivo - PMC [pmc.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Review of the Therapeutic
Potential of LY379268]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060723#ly379268-therapeutic-potential-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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